BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Examination of its Chemical Identity,
Synthesis, and Analytical Characterization

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: (2,3-Dichloro-benzyl)-ethyl-amine
CAS No.: 893586-26-0
Cat. No.: B2405578
Get Quote
Abstract

This technical guide provides a comprehensive overview of (2,3-Dichloro-benzyl)-ethyl-
amine, a dichlorinated benzylamine derivative of interest to researchers in medicinal chemistry
and drug development. This document details the fundamental molecular and physical
properties of the compound, outlines a representative synthetic methodology, and provides in-
depth protocols for its analytical characterization. The guide is intended to serve as a
foundational resource for scientists and professionals engaged in the synthesis, analysis, and
application of this and structurally related molecules.

Introduction

Substituted benzylamines are a class of compounds frequently encountered in the
development of novel therapeutic agents due to their versatile biological activities. The
introduction of halogen substituents, such as chlorine, onto the phenyl ring can significantly
modulate a molecule's pharmacokinetic and pharmacodynamic properties. (2,3-Dichloro-
benzyl)-ethyl-amine, also known by its IUPAC name N-[(2,3-
dichlorophenyl)methyllethanamine, is a secondary amine featuring a dichlorinated benzyl
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moiety. Understanding the precise chemical and physical properties of this compound is a
critical first step for its application in research and development. This guide aims to provide a
detailed, technically grounded resource for professionals working with this specific chemical
entity.

Molecular and Physicochemical Properties

The foundational attributes of a chemical compound are its molecular formula and weight,
which are essential for all stoichiometric calculations and analytical interpretations.

Molecular Formula and Weight

The chemical structure of (2,3-Dichloro-benzyl)-ethyl-amine consists of a 2,3-dichlorobenzyl
group attached to the nitrogen atom of an ethylamine. A detailed breakdown of its atomic
composition leads to the following molecular formula:

e Molecular Formula: COH11CI2N[1]
Based on this formula, the calculated molecular weight is:
» Molecular Weight: 204.09 g/mol [1]

These fundamental properties are summarized in the table below.

Property Value Source

Molecular Formula C9H11CI2N PubChem[1]

Molecular Weight 204.09 g/mol PubChem[1]
N-[(2,3-

IUPAC Name dichlorophenyl)methyl]ethana PubChem[1]
mine

CAS Number 893586-26-0 PubChem[1]

Synthesis and Purification
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The synthesis of N-substituted benzylamines like (2,3-Dichloro-benzyl)-ethyl-amine is
typically achieved through reductive amination or nucleophilic substitution. A common and
straightforward approach involves the reaction of the corresponding benzyl chloride with the
appropriate amine.

General Synthetic Workflow

The synthesis of dichlorobenzylamines often involves the reaction of a dichlorobenzyl halide
with an amine. This nucleophilic substitution reaction is a fundamental transformation in organic
chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. (2,3-Dichloro-benzyl)-ethyl-amine | COH11CI2N | CID 4719440 - PubChem
[pubchem.ncbi.nim.nih.gov]

o To cite this document: BenchChem. [An In-depth Examination of its Chemical Identity,
Synthesis, and Analytical Characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2405578/docs#an-in-depth-examination-of-its-
chemical-identity-synthesis-and-analytical-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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